N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-[benzenesulfonyl(methyl)amino]-N-(2-hydroxycyclohexyl)benzamide
• InChI: InChI=1S/C20H24N2O4S/c1-22(27(25,26)17-7-3-2-4-8-17)16-13-11-15(12-14-16)20(24)21-18-9-5-6-10-19(18)23/h2-4,7-8,11-14,18-19,23H,5-6,9-10H2,1H3,(H,21,24)
• InChI Key: BSXBHHRLIYNZHV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)NC2CCCCC2O)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamide, also known as Methylphenidate, is a synthetic compound that belongs to the class of central nervous system (CNS) stimulants. It is widely used as a medication for the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. Methylphenidate is also used for cognitive enhancement and as a performance-enhancing drug.

Mechanism of Action

N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate works by increasing the levels of dopamine and norepinephrine in the brain. It blocks the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in enhanced neurotransmission and improved cognitive function.
Biochemical and Physiological Effects:
N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate has several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also increases the release of glucose from the liver and decreases appetite. N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate can also cause side effects such as insomnia, anxiety, and irritability.

Advantages and Limitations for Lab Experiments

N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate has several advantages for lab experiments. It is a well-studied compound with a known mechanism of action. It can be easily administered to animals and humans, and its effects can be measured using various behavioral and physiological assays. However, N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate has several limitations as well. It can cause side effects that may interfere with the interpretation of results. It is also a controlled substance and requires special permits for its use in research.

Future Directions

N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate has several potential future directions for research. It can be studied for its potential use in the treatment of other cognitive disorders such as Alzheimer's disease and schizophrenia. It can also be studied for its potential use in enhancing cognitive function in healthy individuals. Further research is needed to understand the long-term effects of N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate use and to develop safer and more effective drugs for the treatment of cognitive disorders.
Conclusion:
In conclusion, N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate is a well-studied compound that has several therapeutic and cognitive enhancing effects. It works by increasing the levels of dopamine and norepinephrine in the brain and has been shown to improve attention, concentration, and cognitive performance in individuals with ADHD and other cognitive disorders. N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate has several advantages for lab experiments but also has limitations that need to be considered. Further research is needed to fully understand the potential of N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate and to develop safer and more effective drugs for the treatment of cognitive disorders.

Synthesis Methods

N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate is synthesized through a multi-step process that involves the reaction of 2-hydroxycyclohexanone with methylamine, followed by the reaction with p-toluenesulfonyl chloride to form the intermediate compound. The intermediate compound is then reacted with 4-aminobenzoyl chloride to form the final product, N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate.

Scientific Research Applications

N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate has been extensively studied for its therapeutic and cognitive enhancing effects. It has been shown to improve attention, concentration, and cognitive performance in individuals with ADHD and other cognitive disorders. N-(2-hydroxycyclohexyl)-4-[methyl(phenylsulfonyl)amino]benzamideate has also been studied for its potential use in the treatment of depression, anxiety, and addiction.